3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H14ClNO2S/c18-15-13-8-4-5-9-14(13)22-16(15)17(20)19-10-11-21-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20)
• InChI Key: NOBINLHVAUJIKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C17H14ClNO2S
• Molecular Weight: 331.8 g/mol

Description

3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide is a synthetic organic compound that belongs to the class of benzothiophene derivatives This compound is characterized by the presence of a benzothiophene core, a phenoxyethyl group, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide typically involves the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction involving a suitable thiophene precursor and a halogenated benzene derivative.

Introduction of the Phenoxyethyl Group: The phenoxyethyl group is introduced through a nucleophilic substitution reaction, where a phenoxyethyl halide reacts with the benzothiophene core.

Formation of the Carboxamide Group: The carboxamide group is formed by reacting the intermediate compound with a suitable amine under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or other reduced derivatives.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide, thiourea, or primary amines.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced derivatives.

Substitution: Various substituted benzothiophene derivatives.

Scientific Research Applications

3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-N-ethyl-N-(2-phenoxyethyl)aniline
• 3-chloro-N-(2-phenoxyethyl)aniline

Uniqueness

3-chloro-N-(2-phenoxyethyl)-1-benzothiophene-2-carboxamide is unique due to its benzothiophene core, which imparts distinct chemical and biological properties compared to other similar compounds